Cas no 1705885-51-3 (7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane)

7-(Furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane is a structurally complex heterocyclic compound featuring a fused thiazepane core with furan and imidazole substituents. Its unique architecture, combining nitrogen- and sulfur-containing rings with aromatic moieties, suggests potential utility in medicinal chemistry, particularly as a scaffold for bioactive molecule development. The presence of the imidazole group may confer metal-binding properties, while the furan and benzoyl components could enhance solubility and interaction with biological targets. This compound’s modular design allows for further functionalization, making it a versatile intermediate for drug discovery or material science applications. Its stability and synthetic accessibility further underscore its value in research settings.

7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane structure

1705885-51-3 structure

Product Name:7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane

CAS No:1705885-51-3

MF:C₂₀H₂₁N₃O₂S

MW:367.464643239975

CID:5549954

PubChem ID:90632063

Update Time:2025-06-09

7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

- [7-(furan-2-yl)-1,4-thiazepan-4-yl]-[4-(imidazol-1-ylmethyl)phenyl]methanone
- 1705885-51-3
- F6481-3480
- AKOS025105530
- 7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane
- (4-((1H-imidazol-1-yl)methyl)phenyl)(7-(furan-2-yl)-1,4-thiazepan-4-yl)methanone
- Inchi： 1S/C20H21N3O2S/c24-20(17-5-3-16(4-6-17)14-22-10-8-21-15-22)23-9-7-19(26-13-11-23)18-2-1-12-25-18/h1-6,8,10,12,15,19H,7,9,11,13-14H2
- InChI Key： YGDGOICDOATTDH-UHFFFAOYSA-N
- SMILES： S1CCN(C(C2C=CC(CN3C=NC=C3)=CC=2)=O)CCC1C1=CC=CO1

Computed Properties

Exact Mass: 367.13544809g/mol
Monoisotopic Mass: 367.13544809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 470
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 76.6Å²

7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6481-3480-2μmol	7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane	1705885-51-3	2μmol	$57.0	2023-09-08
Life Chemicals	F6481-3480-5μmol	7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane	1705885-51-3	5μmol	$63.0	2023-09-08
Life Chemicals	F6481-3480-1mg	7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane	1705885-51-3	1mg	$54.0	2023-09-08
Life Chemicals	F6481-3480-2mg	7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane	1705885-51-3	2mg	$59.0	2023-09-08
Life Chemicals	F6481-3480-3mg	7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane	1705885-51-3	3mg	$63.0	2023-09-08
Life Chemicals	F6481-3480-4mg	7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane	1705885-51-3	4mg	$66.0	2023-09-08
Life Chemicals	F6481-3480-5mg	7-(furan-2-yl)-4-{4-[(1H-imidazol-1-yl)methyl]benzoyl}-1,4-thiazepane	1705885-51-3	5mg	$69.0	2023-09-08